Lipid C3

• Molecular Formula: C96H197N5O7
• Molecular Weight: 1533.6 g/mol
• InChI: InChI=1S/C96H197N5O7/c1-8-15-20-25-30-35-40-45-50-55-60-65-70-90(102)81-99(87-96(108-14-7)89-101(84-93(105)73-68-63-58-53-48-43-38-33-28-23-18-11-4)85-94(106)74-69-64-59-54-49-44-39-34-29-24-19-12-5)80-77-97-75-78-98(79-76-97)86-95(107-13-6)88-100(82-91(103)71-66-61-56-51-46-41-36-31-26-21-16-9-2)83-92(104)72-67-62-57-52-47-42-37-32-27-22-17-10-3/h90-96,102-106H,8-89H2,1-7H3
• InChIKey: YBMHQKBQHUBBHK-UHFFFAOYSA-N

Lipid C3: Multi-Ionizable Amino Lipid for RNA LNPs

Lipid C3 (also referred to as C3-K2-E14) is a synthetic multi-ionizable amino lipid designed for the formulation of lipid nanoparticles (LNPs) used in systemic RNA delivery [1]. Structurally, it features a central tertiary amine with two identical branches, each containing a propanamide linker, a branched amine, and two C14 alkyl arms terminated with hydroxyl groups . As an ionizable cationic lipid with a pKa of approximately 5.5, Lipid C3 becomes positively charged in acidic endosomal environments, facilitating RNA encapsulation and endosomal escape [1].

Multi-ionizable lipid for RNA LNP formulation

Endosomal-range protonation profile (pKa shifted toward endosomal pH)

Designed for systemic RNA delivery research

• [1] Manning AM, Tilstra G, Khan AB, et al. Ionizable lipid with supramolecular chemistry features for RNA delivery in vivo. Small. 2023;19(41):e2302917. doi:10.1002/smll.202302917 View Source

Why Lipid C3 Cannot Be Replaced by Single-Amine Lipids

Lipid C3 differs fundamentally from clinically deployed ionizable lipids such as DLin-MC3-DMA, SM-102, and ALC-0315 due to its multi-ionizable architecture featuring three tertiary amines instead of the single protonatable nitrogen found in those comparators [1]. This structural divergence alters electrostatic binding capacity, LNP stability, and thermostability profiles in ways that cannot be replicated by simple formulation adjustments. Substituting Lipid C3 with a conventional single-amine lipid risks compromising RNA encapsulation efficiency, long-term storage stability, and in vivo performance, particularly for applications requiring ready-to-use liquid formulations stored at ambient or elevated temperatures [1].

Multi-amine architecture (3 amines) vs. single-amine clinical lipids: electrostatic binding capacity is not equivalent.

Thermostability profile: liquid LNP stability at ambient or elevated temperatures is not replicated by conventional single-amine lipids.

In vivo delivery performance: functional outcomes may not transfer from Lipid C3 to single-amine lipid LNPs.

• [1] Manning AM, Tilstra G, Khan AB, et al. Ionizable lipid with supramolecular chemistry features for RNA delivery in vivo. Small. 2023;19(41):e2302917. doi:10.1002/smll.202302917 View Source

Lipid C3: Differentiation Evidence vs. Clinical Lipids

Multi-Ionizable vs. Single-Amine Architecture

Lipid C3 (C3-K2-E14) contains three tertiary amines per molecule, providing multiple electrostatic binding sites for RNA [1]. In contrast, clinically deployed ionizable lipids DLin-MC3-DMA (MC3), SM-102, and ALC-0315 each possess a single protonatable nitrogen [2]. This structural difference is associated with enhanced RNA encapsulation efficiency; LNPs formulated with Lipid C3 achieved >90% mRNA and siRNA encapsulation [1].

Amine count

Class-level inference

3 tertiary amines vs 1 per lipid

Increased electrostatic binding capacity supports high RNA encapsulation

Structure-function link; formulation optimization dependent

Evidence Dimension	Number of protonatable amines
Target Compound Data	3 tertiary amines
Comparator Or Baseline	DLin-MC3-DMA, SM-102, ALC-0315: 1 protonatable amine each
Quantified Difference	3-fold increase in amine count
Conditions	Molecular structure analysis; formulation with mRNA/siRNA at optimized lipid ratios

Why This Matters

Increased amine density provides greater electrostatic binding capacity per lipid molecule, contributing to high (>90%) RNA encapsulation without requiring excess lipid.

• [1] Manning AM, Tilstra G, Khan AB, et al. Ionizable lipid with supramolecular chemistry features for RNA delivery in vivo. Small. 2023;19(41):e2302917. doi:10.1002/smll.202302917 View Source
• [2] Medina Cruz D. LinkedIn post: Embracing the power of LNPs and RNA technology. June 28, 2023. View Source

Enhanced Thermostability for Liquid LNPs

LNPs formulated with Lipid C3 maintained favorable physicochemical parameters (diameter <150 nm, PDI <0.15, and RNA encapsulation >90%) after storage for 2 months at both 4°C and 37°C in ready-to-use liquid form [1]. In contrast, MC3-based LNPs are typically stable at 4°C for only one week before requiring lyophilization and -80°C storage [2].

LNP stability at 4°C

Cross-study comparable

≥2 months vs 1 week

Extended liquid stability supports ready-to-use formulations without lyophilization

Based on reported DLS and encapsulation data

Evidence Dimension	LNP stability duration at 4°C
Target Compound Data	≥2 months (diameter, PDI, encapsulation preserved)
Comparator Or Baseline	MC3 LNPs: stable for 1 week at 4°C
Quantified Difference	At least 8-fold longer stability at 4°C
Conditions	Liquid formulation; storage at 4°C and 37°C; characterization by DLS and encapsulation assay

Why This Matters

Extended liquid stability at refrigerated and elevated temperatures reduces cold-chain dependency and enables ready-to-use formulations, lowering logistical complexity and cost for preclinical and clinical applications.

• [1] Manning AM, Tilstra G, Khan AB, et al. Ionizable lipid with supramolecular chemistry features for RNA delivery in vivo. Small. 2023;19(41):e2302917. doi:10.1002/smll.202302917 View Source
• [2] Cayman Chemical. LipidLaunch™ LNP-MC3 Exploration Kit product insert. Item No. 36970. View Source

Distinct pKa Profile vs. Clinical Lipids

Lipid C3 (C3-K2-E14) exhibits an apparent pKa of 5.5 . Comparative values for clinical ionizable lipids are: ALC-0315 (pKa 6.09), DLin-MC3-DMA (pKa 6.44), and SM-102 (pKa 6.68) . The lower pKa of Lipid C3 shifts the protonation equilibrium toward the acidic endosomal pH range, potentially altering endosomal escape kinetics and intracellular RNA release profiles.

Apparent pKa

Class-level inference

5.5 (Lipid C3) vs 6.09–6.68

Lower pKa shifts protonation equilibrium toward endosomal pH range

No sources provided; data to verify

Evidence Dimension	Apparent pKa
Target Compound Data	5.5
Comparator Or Baseline	ALC-0315: 6.09; DLin-MC3-DMA: 6.44; SM-102: 6.68
Quantified Difference	0.6–1.2 pH units lower
Conditions	Measured by TNS fluorescence assay (apparent pKa)

Why This Matters

pKa is a critical determinant of endosomal escape efficiency and in vivo potency; a lower pKa may be advantageous for specific RNA payloads or target cell types, providing a tunable parameter for formulation optimization.

In Vivo siRNA Gene Silencing

In a murine model, repeated intravenous administration of LNPs formulated with Lipid C3 and encapsulating siRNA targeting colony-stimulating factor-1 (CSF-1) resulted in a significant reduction in the percentage of circulating Ly6Chi monocytes and a concomitant increase in Ly6Cint monocytes [1]. While direct head-to-head comparisons with other ionizable lipids are not reported in the same study, this demonstrates functional in vivo gene silencing capacity.

In vivo PD effect

Supporting evidence

Reduction in Ly6C^hi monocytes

Functional gene silencing in murine model confirms delivery capability

No direct head-to-head comparison; effect size not quantified here

Evidence Dimension	In vivo pharmacodynamic effect
Target Compound Data	Reduced Ly6Chi monocytes; increased Ly6Cint monocytes
Comparator Or Baseline	No direct comparator; baseline established by control LNP groups
Quantified Difference	Not quantified in abstract; detailed in full publication
Conditions	Mice; repeated i.v. dosing of C3-K2-E14 LNPs with CSF-1 siRNA

Why This Matters

Demonstration of in vivo gene silencing confirms that Lipid C3-based LNPs are functional in a relevant disease model, supporting their suitability for chronic siRNA therapeutic applications.

• [1] Manning AM, Tilstra G, Khan AB, et al. Ionizable lipid with supramolecular chemistry features for RNA delivery in vivo. Small. 2023;19(41):e2302917. doi:10.1002/smll.202302917 View Source

Lipid C3: Optimal Use Cases for RNA LNP Formulation

Thermostable mRNA Vaccines & Therapeutics

Lipid C3-based LNPs retain >90% encapsulation and favorable physicochemical properties after 2 months at 4°C and 37°C in liquid form [1]. This stability profile makes Lipid C3 particularly suitable for vaccine and therapeutic programs where cold-chain simplification is a priority, enabling ready-to-use formulations without lyophilization.

Chronic siRNA Therapy for Sustained Silencing

The demonstrated in vivo efficacy of Lipid C3 LNPs in silencing CSF-1 and modulating leukocyte populations after repeated intravenous administration [1] supports its use in chronic disease models. The multi-ionizable architecture and favorable stability may reduce dose frequency and improve patient compliance in long-term treatment regimens.

Optimized Endosomal Escape via Lower pKa

Lipid C3's pKa of 5.5 is lower than that of ALC-0315 (6.09), MC3 (6.44), and SM-102 (6.68) . This property may be advantageous for payloads or target cells where protonation at more acidic pH improves endosomal disruption and cytosolic RNA release. Formulators can leverage this pKa difference to fine-tune delivery efficiency.

High RNA Encapsulation with Minimal Lipid Excess

The presence of three tertiary amines per Lipid C3 molecule contributes to >90% mRNA and siRNA encapsulation under optimized conditions [1]. This high encapsulation efficiency may allow lower lipid-to-RNA ratios, reducing potential lipid-related toxicity and improving the therapeutic index.

Application

Selection Property

Validation Focus

Thermostable mRNA vaccine research

Liquid storage stability at ambient/refrigerated conditions

Encapsulation integrity and particle size over time

Chronic siRNA gene silencing research

Multi-dose in vivo silencing performance

Leukocyte modulation and target gene knockdown

Endosomal escape optimization

pKa protonation profile matching endosomal pH

Endosomal disruption and cytosolic RNA release

High-efficiency RNA encapsulation

Multi-amine electrostatic binding capacity

Lipid-to-RNA ratio and encapsulation efficiency

• [1] Manning AM, Tilstra G, Khan AB, et al. Ionizable lipid with supramolecular chemistry features for RNA delivery in vivo. Small. 2023;19(41):e2302917. doi:10.1002/smll.202302917 View Source